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Introduction:

Organic-inorganic hybrid perovskites have emerged as highly promising materials for next-
generation photovoltaic technologies due to their exceptional optoelectronic properties and low
processing costs. However, the presence of defects, particularly at the surfaces and grain
boundaries of 3D perovskite films, can lead to non-radiative recombination of charge carriers,
limiting device efficiency and long-term stability. Passivation of these defects is a critical
strategy to overcome these limitations.

Benzylammonium iodide (BAIl) has been identified as an effective passivating agent for 3D
perovskite solar cells. This treatment typically involves the application of a BAI solution onto the
surface of the 3D perovskite film. The bulky benzylammonium (BA*) cations interact with the
perovskite surface, forming a 2D or quasi-2D perovskite capping layer. This layer effectively
passivates surface defects, reduces non-radiative recombination, improves charge extraction,
and enhances the environmental stability of the perovskite film against moisture. These
application notes provide detailed protocols and performance data related to the use of BAI
and similar benzylammonium halides for the passivation of 3D perovskite solar cells.
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The following tables summarize the quantitative data on the performance of perovskite solar

cells with and without benzylammonium-based treatments, as reported in various studies.

Table 1: Performance of Perovskite Solar Cells with Benzylammonium Halide Additives
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BZACI: Benzylammonium Chloride, BnAl: Benzylammonium lodide

Table 2: Performance of Perovskite Solar Cells with Phenylalkylammonium lodide Post-

Treatment
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PEAI: Phenylethylammonium lodide

Experimental Protocols

Protocol 1: Synthesis of Benzylammonium lodide (BAI)

This protocol is based on the synthesis of similar phenylalkylammonium iodides.

Materials:

e Benzylamine (98+%)

e Hydroiodic acid (57 wt% in water)
o Diethyl ether

e Anhydrous ethanol

* Ice bath

« Rotary evaporator
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¢ Vacuum oven

Procedure:

e Place a flask containing benzylamine in an ice bath.

o Slowly add an excess of hydroiodic acid (molar ratio of HI to benzylamine = 1.2) to the flask
while stirring.

o Continue stirring the mixture in the ice bath for 1 hour. A precipitate will form.

* Remove the solvent using a rotary evaporator at 60°C to obtain a dark yellow precipitate.

e Wash the solid with diethyl ether.

o Recrystallize the solid from anhydrous ethanol.

e Dry the resulting white precipitate under vacuum for 24 hours at 60°C.

» Store the final Benzylammonium lodide product in an inert atmosphere (e.g., under Argon).

Protocol 2: Post-Treatment of Perovskite Films with Benzylammonium lodide

This protocol describes a typical surface passivation treatment using a BAI solution.

Materials:

Pre-fabricated 3D perovskite films on substrates

Benzylammonium iodide (BAI)

Isopropyl alcohol (IPA) or another suitable solvent

Spin coater

Hot plate

Procedure:
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o Prepare the BAI Solution: Dissolve BAI in IPA to the desired concentration (e.g.,
concentrations from 4 mM to 10 mM have been reported for similar passivating agents).

o Surface Application: Deposit the BAI solution onto the surface of the 3D perovskite film.

e Spin Coating: Spin-coat the substrate to evenly distribute the BAI solution and remove
excess solvent. A typical spin-coating program might be 4000 RPM for 30 seconds.

e Annealing: Anneal the BAI-treated perovskite film on a hotplate. The annealing temperature
and time are critical parameters that need to be optimized. For instance, some protocols may
involve a short annealing step to promote the formation of the 2D/3D heterostructure.[3]

Mandatory Visualization
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Caption: Experimental workflow for BAI passivation of 3D perovskite films.
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Caption: Mechanism of defect passivation by BAI treatment on perovskite surfaces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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